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Compound of Interest

Compound Name: Insecticidal agent 10

Cat. No.: B15559907

Introduction

"Insecticidal agent 10" is a novel synthetic active ingredient (Al) demonstrating high efficacy
against a broad spectrum of lepidopteran pests. Its primary mode of action involves the
disruption of the insect's nervous system.[1][2][3] As a solid at room temperature with low water
solubility, the technical grade material is unsuitable for direct field application.[4][5] The
development of a stable and effective formulation is critical to improve its handling, storage,
application, and overall biological performance.[6][7]

These application notes provide a comprehensive overview and detailed protocols for the
development of a Suspension Concentrate (SC) formulation of "Insecticidal agent 10". An SC
formulation, a dispersion of the solid Al in an aqueous medium, was selected for its benefits,
which include the absence of dust, ease of use, and high efficacy.[8] The following sections
detail the pre-formulation studies, formulation design, physicochemical characterization,
analytical methods, and bio-efficacy evaluation necessary for bringing a potent Al like
"Insecticidal agent 10" from the laboratory to the field.

Mode of Action: Disruption of a Voltage-Gated
Sodium Channel

“Insecticidal agent 10" exerts its effect by acting on the voltage-gated sodium channels within
the insect's neurons. By binding to these channels, it prevents them from closing, leading to a
continuous influx of sodium ions. This results in continual nerve impulse transmission, causing
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overstimulation of the nervous system, tremors, paralysis, and ultimately, the death of the
insect.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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